cymobarbatol
cymobarbatol
Brand Name:
Vulcanchem
CAS No.:
124962-11-4
VCID:
VC0038586
InChI:
InChI=1S/C16H20Br2O2/c1-15(2)13-7-9-6-11(19)10(17)8-12(9)20-16(13,3)5-4-14(15)18/h6,8,13-14,19H,4-5,7H2,1-3H3/t13-,14-,16+/m0/s1
SMILES:
CC1(C(CCC2(C1CC3=CC(=C(C=C3O2)Br)O)C)Br)C
Molecular Formula:
C16H20Br2O2
Molecular Weight:
404.14 g/mol
cymobarbatol
CAS No.: 124962-11-4
Main Products
VCID: VC0038586
Molecular Formula: C16H20Br2O2
Molecular Weight: 404.14 g/mol
| CAS No. | 124962-11-4 |
|---|---|
| Product Name | cymobarbatol |
| Molecular Formula | C16H20Br2O2 |
| Molecular Weight | 404.14 g/mol |
| IUPAC Name | (7S,8aS,10aR)-3,7-dibromo-8,8,10a-trimethyl-6,7,8a,9-tetrahydro-5H-xanthen-2-ol |
| Standard InChI | InChI=1S/C16H20Br2O2/c1-15(2)13-7-9-6-11(19)10(17)8-12(9)20-16(13,3)5-4-14(15)18/h6,8,13-14,19H,4-5,7H2,1-3H3/t13-,14-,16+/m0/s1 |
| Standard InChIKey | ALTFOIOEOXFNOO-OFQRWUPVSA-N |
| Isomeric SMILES | C[C@@]12CC[C@@H](C([C@@H]1CC3=CC(=C(C=C3O2)Br)O)(C)C)Br |
| SMILES | CC1(C(CCC2(C1CC3=CC(=C(C=C3O2)Br)O)C)Br)C |
| Canonical SMILES | CC1(C(CCC2(C1CC3=CC(=C(C=C3O2)Br)O)C)Br)C |
| Synonyms | 4-isocymobarbatol cymobarbatol |
| PubChem Compound | 130296 |
| Last Modified | Nov 11 2021 |
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